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Compound of Interest

Compound Name: Cyclopentyl pentanoate

CAS No.: 5451-99-0

Cat. No.: B13807440

Get Quote

Cyclopentyl pentanoate, also known as cyclopentyl valerate, is an ester with the molecular

formula C₁₀H₁₈O₂.[1][2] While valuable in various research and industrial applications, its

physicochemical properties necessitate a thorough understanding of its potential hazards to

ensure safe handling. This document outlines these hazards, provides explicit protocols for its

use, and details emergency procedures to mitigate risks effectively. The core principle of this

guide is proactive risk management through informed scientific practice.

Physicochemical Properties
A foundational understanding of a chemical's properties is critical for predicting its behavior

under various laboratory conditions.
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Property Value Source

CAS Number 5451-99-0 [1][2]

Molecular Formula C₁₀H₁₈O₂ [1][2]

Molecular Weight 170.25 g/mol [1][2]

Boiling Point 214.4°C at 760 mmHg [1]

Density 0.94 g/cm³ [1]

Vapor Pressure 0.156 mmHg at 25°C [1]

Hazard Identification and Risk Assessment
Cyclopentyl pentanoate is classified under the Globally Harmonized System (GHS) with

several significant hazards that demand stringent control measures.

Physical Hazards:

H225: Highly flammable liquid and vapor. This classification indicates a low flash point,

meaning it can ignite at ambient temperatures. Vapors are heavier than air and may travel

along floors to distant ignition sources, creating a flashback hazard.

Health Hazards:

H304: May be fatal if swallowed and enters airways. This is a critical aspiration hazard. If

the liquid is ingested and then vomited, it can be drawn into the lungs, potentially causing

severe pulmonary failure.

H336: May cause drowsiness or dizziness. Inhalation of vapors can affect the central

nervous system.

Repeated exposure may lead to skin dryness or cracking.[3]

Environmental Hazards:

H412: Harmful to aquatic life with long lasting effects. Releases into the environment,

drains, or waterways must be strictly avoided.
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The primary risks in a laboratory setting are fire or explosion from improper handling near

ignition sources and acute toxicity from accidental ingestion or inhalation.

Safe Handling and Storage Protocols
Adherence to rigorous handling and storage protocols is the primary means of mitigating the

risks associated with cyclopentyl pentanoate.

Engineering Controls and Work Practices
Ventilation: Always handle this chemical in a well-ventilated area. For all but the smallest

quantities, work must be conducted within a certified chemical fume hood.[3]

Ignition Source Control: All sources of ignition—including open flames, hot surfaces, sparks

from electrical equipment, and static discharge—must be eliminated from the handling area.

[3][4] Use only non-sparking tools and explosion-proof electrical equipment.[3]

Grounding and Bonding: To prevent the buildup of static electricity, which can ignite

flammable vapors, ensure that containers and receiving equipment are properly grounded

and bonded during transfers.[3][4]

Storage Requirements
Store in a tightly closed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[3][4]

The storage area should be designated for flammable liquids.[3]

Keep containers away from heat and direct sunlight.[4]

Store locked up to prevent unauthorized access.[3]

Exposure Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to personal protection is mandatory. The following diagram illustrates

the decision-making process for selecting appropriate PPE.[5][6]
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PPE Selection Workflow for Cyclopentyl Pentanoate

Task Assessment:
Handling Cyclopentyl Pentanoate

Work in Chemical Fume Hood?

Significant Splash Risk?

Yes

Consult EHS:
Full-face respirator may be needed
(if exposure limits are exceeded)

No
(Poor Ventilation)

Minimum Required PPE:
- Nitrile Gloves

- Safety Goggles (ANSI Z87.1)
- Flame-Resistant Lab Coat

No (e.g., small volume transfer)

Add Face Shield

Yes (e.g., large volume transfer)

Add Chemical-Resistant Apron
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Cyclopentyl Pentanoate Spill Response Protocol

Spill Detected

Ensure Personal Safety
(Alert others, don appropriate PPE)

Remove All Ignition Sources
& Ensure Ventilation

Contain the Spill
(Use bunding, cover drains)

Absorb with Inert Material
(e.g., sand, Chemizorb®)

Collect & Place in Sealed Container
for Hazardous Waste

Decontaminate Spill Area

Dispose of Waste via
Approved Channels

Click to download full resolution via product page

Caption: Emergency Spill Response Workflow.
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Protocol for Accidental Release:

Evacuate and Secure: Evacuate non-essential personnel from the area. Remove all sources

of ignition and ensure adequate ventilation. [7]2. Containment: Prevent the spill from

spreading and from entering drains or waterways. [7]Cover drains if necessary. 3. Clean-up:

Use a non-combustible, inert absorbent material (e.g., sand, diatomaceous earth, or a

commercial absorbent like Chemizorb®) to soak up the spill. [8]4. Disposal: Collect the

absorbed material using non-sparking tools and place it into a suitable, labeled, and sealed

container for disposal as hazardous waste. [3]5. Decontamination: Clean the affected area

thoroughly.

Toxicological Information
While comprehensive toxicological data for cyclopentyl pentanoate is not readily available,

the GHS classifications provide critical insights. The primary toxicological concerns are related

to its effects on the central nervous system (drowsiness/dizziness upon inhalation) and the

severe risk of chemical pneumonitis if aspirated into the lungs. Repeated skin contact can

cause defatting, leading to dryness, cracking, and potential dermatitis. [3]

Disposal Considerations
Chemical waste must be managed responsibly to prevent environmental contamination and

ensure regulatory compliance.

Dispose of cyclopentyl pentanoate and any contaminated materials (e.g., absorbent pads,

used PPE) through a licensed professional waste disposal service. [3]* The material should

be disposed of in an approved waste disposal plant, often via controlled incineration. [9]* Do

not allow the product to enter drains, sewers, or waterways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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